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Compound of Interest

Compound Name: Afp-07

Cat. No.: B1664403

For Researchers, Scientists, and Drug Development Professionals

Introduction

Afp-07 is a synthetic analog of prostacyclin, acting as a highly potent and selective agonist for
the prostacyclin receptor (IP receptor).[1][2][3][4] Its chemical designation is 7,7-
difluoroprostacyclin.[1][2] Afp-07's high affinity and selectivity for the IP receptor make it a
valuable tool for in vitro and in vivo studies aimed at elucidating the physiological and
pathophysiological roles of the prostacyclin signaling pathway. This document provides detailed
protocols for the preparation of Afp-07 stock solutions and summarizes its key chemical and
biological properties.

Data Presentation
Chemical and Physical Properties of Afp-07
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Property Value Reference
5Z-[(3aR,4R,5R,6aS)-3,3-
difluorohexahydro-5-hydroxy-
4-[(1E,3S,4S)-3-hydroxy-4-

Formal Name I - &-hydroxy [1]
methyl-1-nonen-6-ynyl]-2H-
cyclopenta[b]furan-2-ylidene]-
pentanoic acid

CAS Number 788799-13-3 [1]

Molecular Formula C22H30F20s [1][5]

Molecular Weight 412.5 g/mol [1]

Purity >98% [3]

Typically supplied as a solution

Formulation ) ypIcally SUpp ) [1][3]
in methyl acetate or as a solid.

Solvent Solubility Reference

DMF 30 mg/mL [11[3]

DMSO 25 mg/mL [1][3]

Ethanol 30 mg/mL [1][3]

PBS (pH 7.2) 1 mg/mL [1][3]

Biological Activity of Afp-07

Parameter Value Receptor Reference

Ki 0.561 nM IP Receptor [1112][3]

Ki >100 nM EP1-3 Receptors [1][3]

Ki >10 nM EP4 Receptor [1][3]
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Experimental Protocols
Preparation of a 10 mM Afp-07 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Afp-07 using dimethyl
sulfoxide (DMSO) as the solvent.

Materials:

e Afp-07 (solid form)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

o Equilibrate Afp-07: Allow the vial of Afp-07 to come to room temperature before opening to
prevent condensation of moisture.

o Weigh Afp-07: Accurately weigh a precise amount of Afp-07 solid (e.g., 1 mg) using an
analytical balance.

e Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM
concentration.

o Formula: Volume (pL) = (Mass (mg) / Molecular Weight ( g/mol )) * 100,000

o Example for 1 mg of Afp-07 (MW =412.5 g/mol ): Volume (uL) = (1 mg/412.5 g/mol ) *
100,000 = 242.4 pL

e Dissolve Afp-07: Add the calculated volume of anhydrous DMSO to the vial containing the
Afp-07 solid.
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e Mix Thoroughly: Cap the vial securely and vortex until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution

if necessary.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.

o Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored properly,
the solution should be stable for several months.

Mandatory Visualizations
Experimental Workflow for Afp-07 Stock Solution
Preparation
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Caption: Workflow for preparing a 10 mM Afp-07 stock solution in DMSO.
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Caption: Afp-07 activates the IP receptor, leading to Gs protein-mediated stimulation of
adenylyl cyclase, increased cAMP, and activation of PKA, resulting in various cellular
responses.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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